1-Boc-3-broMo-7-cyano-1H-indazole

• Molecular Formula: C13H12BrN3O2
• Molecular Weight: 322.16 g/mol
• IUPAC Name: tert-butyl 3-bromo-7-cyanoindazole-1-carboxylate
• InChI: InChI=1S/C13H12BrN3O2/c1-13(2,3)19-12(18)17-10-8(7-15)5-4-6-9(10)11(14)16-17/h4-6H,1-3H3
• InChI Key: LTUBQGMKUZFESD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1C2=C(C=CC=C2C(=N1)Br)C#N

Description

1-Boc-3-bromo-7-cyano-1H-indazole is a substituted indazole derivative with a tert-butoxycarbonyl (Boc) protecting group at the N1 position, a bromine atom at the 3-position, and a cyano group at the 7-position (Figure 1). Indazoles are heterocyclic aromatic compounds widely used in medicinal chemistry due to their structural versatility and ability to interact with biological targets. The Boc group enhances stability by protecting the nitrogen atom, allowing selective reactivity at other positions during synthetic modifications. The bromine atom serves as a leaving group for cross-coupling reactions (e.g., Suzuki-Miyaura), while the electron-withdrawing cyano group influences electronic distribution, directing electrophilic substitutions and enabling further functionalization . This compound is a valuable intermediate in pharmaceutical research, particularly for developing kinase inhibitors and anticancer agents.

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the uniqueness of 1-Boc-3-bromo-7-cyano-1H-indazole, we compare it with structurally related indazole derivatives (Table 1).

Table 1: Comparative Analysis of 1-Boc-3-bromo-7-cyano-1H-indazole and Analogous Compounds

Compound Name	Substituents	Key Features	Applications/Reactivity Differences
1-Boc-3-bromo-1H-indazole	Boc (N1), Br (C3)	Lacks C7-cyano; reduced electron-withdrawing effects.	Limited participation in nucleophilic additions at C6.
3-Bromo-7-cyano-1H-indazole	Br (C3), CN (C7)	Unprotected N1; reactive but prone to decomposition.	Suitable for direct N1 functionalization.
7-Bromo-3-iodo-1-methyl-1H-indazole	Br (C7), I (C3), Me (N1)	Dual halogens enhance cross-coupling reactivity; methyl group offers moderate stability.	Preferred for halogen-exchange reactions .
5-Bromo-7-iodo-1H-indazole	Br (C5), I (C7)	Halogen positions alter regioselectivity in electrophilic substitutions.	Used in site-selective coupling reactions .
1-Cyclopropyl-7-bromo-1H-indazole	Br (C7), cyclopropyl (N1)	Cyclopropyl enhances metabolic stability; lacks C3/C7 functionalization.	Explored in CNS drug development .

Key Insights

Substituent Effects on Reactivity: The Boc group in 1-Boc-3-bromo-7-cyano-1H-indazole provides superior stability compared to methyl (e.g., 7-Bromo-3-iodo-1-methyl-1H-indazole) or cyclopropyl groups, enabling controlled synthetic modifications . The C7-cyano group distinguishes it from halogen-only analogs (e.g., 5-Bromo-7-iodo-1H-indazole), enabling transformations such as hydrolysis to carboxylic acids or reduction to amines .

Electronic and Steric Influences: The electron-withdrawing cyano group activates the indazole core for electrophilic aromatic substitution at specific positions, unlike compounds with only halogens . Bromine at C3 facilitates palladium-catalyzed cross-coupling reactions, similar to iodine in 7-Bromo-3-iodo-1-methyl-1H-indazole but with distinct leaving-group kinetics .

Biological Relevance: The Boc-protected derivative is more suitable for in vivo studies than unprotected analogs (e.g., 3-Bromo-7-cyano-1H-indazole), as the Boc group mitigates metabolic degradation . Compared to 1-Cyclopropyl-7-bromo-1H-indazole, the cyano group may enhance binding affinity to enzymes via dipole interactions .